Cadmium;1-[2-[2-(diiodomethoxy)ethoxy]ethoxy]-2-methoxyethane

• CAS No.: 64888-26-2
• Molecular Formula: C8H16CdI2O4
• Molecular Weight: 542.43 g/mol
• IUPAC Name: cadmium;1-[2-[2-(diiodomethoxy)ethoxy]ethoxy]-2-methoxyethane
• InChI: InChI=1S/C8H16I2O4.Cd/c1-11-2-3-12-4-5-13-6-7-14-8(9)10;/h8H,2-7H2,1H3
• InChI Key: CDHQUGVZMUVJPG-UHFFFAOYSA-N
• Canonical SMILES: COCCOCCOCCOC(I)I.[Cd]

Description

Cadmium;1-[2-[2-(diiodomethoxy)ethoxy]ethoxy]-2-methoxyethane is a complex organic compound that features cadmium as its central element This compound is characterized by its unique structure, which includes multiple ethoxy and methoxy groups, as well as diiodomethoxy substituents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Cadmium;1-[2-[2-(diiodomethoxy)ethoxy]ethoxy]-2-methoxyethane typically involves the reaction of cadmium salts with organic ligands that contain ethoxy and methoxy groups. One common method is the reaction of cadmium chloride with 1-[2-[2-(diiodomethoxy)ethoxy]ethoxy]-2-methoxyethane under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent oxidation and contamination.

Industrial Production Methods

Industrial production of this compound may involve large-scale reactions using cadmium nitrate or cadmium sulfate as starting materials. The process includes multiple purification steps to ensure the final product’s purity and stability. Techniques such as recrystallization and chromatography are often employed to achieve the desired quality.

Chemical Reactions Analysis

Types of Reactions

Cadmium;1-[2-[2-(diiodomethoxy)ethoxy]ethoxy]-2-methoxyethane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form cadmium oxide and other by-products.

Reduction: Reduction reactions can convert the compound into simpler cadmium-containing species.

Substitution: The diiodomethoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include hydrogen peroxide for oxidation, sodium borohydride for reduction, and various halides for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to ensure optimal yields.

Major Products Formed

The major products formed from these reactions include cadmium oxide, cadmium halides, and various organic by-products depending on the specific reaction conditions and reagents used.

Scientific Research Applications

Cadmium;1-[2-[2-(diiodomethoxy)ethoxy]ethoxy]-2-methoxyethane has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of other cadmium-containing compounds and coordination complexes.

Biology: The compound is studied for its potential effects on biological systems, including its interactions with proteins and enzymes.

Medicine: Research is ongoing to explore its potential use in medical imaging and as a therapeutic agent.

Industry: The compound is used in the production of specialized materials, including semiconductors and catalysts.

Mechanism of Action

The mechanism of action of Cadmium;1-[2-[2-(diiodomethoxy)ethoxy]ethoxy]-2-methoxyethane involves its interaction with molecular targets such as proteins and enzymes. The cadmium ion can bind to thiol groups in proteins, altering their structure and function. This interaction can affect various cellular pathways, leading to changes in cellular processes and responses.

Comparison with Similar Compounds

Similar Compounds

Cadmium chloride: A simpler cadmium compound used in various chemical reactions.

Cadmium sulfate: Another cadmium salt with applications in electroplating and as a precursor in chemical synthesis.

Cadmium oxide: A common oxidation product of cadmium compounds, used in pigments and as a catalyst.

Uniqueness

Cadmium;1-[2-[2-(diiodomethoxy)ethoxy]ethoxy]-2-methoxyethane is unique due to its complex structure and the presence of multiple functional groups